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Compound of Interest

Compound Name: 3,5-Dibromophenylacetic acid

Cat. No.: B031679

In-Depth Technical Guide: 3,5-
Dibromophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and weight of 3,5-
Dibromophenylacetic acid, a compound of interest in biochemical research. The information
is presented to be a valuable resource for professionals in drug development and scientific
research.

Core Data Presentation

The fundamental quantitative data for 3,5-Dibromophenylacetic acid, identified by the CAS
number 188347-49-1, are summarized in the table below for straightforward reference and
comparison.[1][2][3][4][5]

Property Value
Molecular Formula CsHeBr20:2
Molecular Weight 293.94 g/mol
CAS Number 188347-49-1
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Molecular Structure Visualization

The two-dimensional chemical structure of 3,5-Dibromophenylacetic acid is depicted in the
following diagram. This visualization illustrates the arrangement of atoms and the covalent
bonds between them, highlighting the phenyl ring substituted with two bromine atoms at
positions 3 and 5, and an acetic acid group.

Caption: 2D structure of 3,5-Dibromophenylacetic acid.

Experimental Protocols

Detailed experimental protocols for the determination of the molecular weight and the
elucidation of the molecular structure of 3,5-Dibromophenylacetic acid are not extensively
published in dedicated papers. These fundamental properties are typically confirmed using a
standard suite of analytical chemistry techniques.

Molecular Weight Determination: The molecular weight is calculated based on the molecular
formula (CsHeBr202), which is derived from elemental analysis and confirmed by mass
spectrometry. In mass spectrometry, the compound is ionized, and the mass-to-charge ratio of
the resulting ions is measured, allowing for the determination of the molecular mass with high
precision.

Structure Elucidation: The molecular structure is typically elucidated using spectroscopic
methods such as:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR provide detailed
information about the chemical environment of the hydrogen and carbon atoms, respectively,
allowing for the mapping of the carbon skeleton and the placement of substituents.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule, such as the carboxylic acid group (C=0 and O-H stretching vibrations).

» X-ray Crystallography: For crystalline solids, single-crystal X-ray diffraction can provide the
definitive three-dimensional structure of the molecule.

The logical workflow for the characterization of a novel chemical entity like 3,5-
Dibromophenylacetic acid is outlined in the diagram below.
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Structural & Analytical Characterization
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Caption: Workflow for chemical structure characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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